Cas no 710960-70-6 (BENZALDEHYDE, 2-(PENTYLTHIO)-)

• Product Name: BENZALDEHYDE, 2-(PENTYLTHIO)-
• CAS No: 710960-70-6
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD22370245
• CID: 3352533
• PubChem ID: 85976582
• Update Time: 2025-11-02

BENZALDEHYDE, 2-(PENTYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2-(PENTYLTHIO)-
• 2-pentylsulfanylbenzaldehyde
• 2-(n-Pentylthio)benzaldehyde
• SCHEMBL6765848
• 710960-70-6
• 2-(pentylthio)benzaldehyde

• MDL： MFCD22370245
• Inchi： 1S/C12H16OS/c1-2-3-6-9-14-12-8-5-4-7-11(12)10-13/h4-5,7-8,10H,2-3,6,9H2,1H3
• InChI Key： YFDVTCFOGBKSDA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1SCCCCC

Computed Properties

• Exact Mass: 208.09218630Da
• Monoisotopic Mass: 208.09218630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Additional information on BENZALDEHYDE, 2-(PENTYLTHIO)-

Research Brief on BENZALDEHYDE, 2-(PENTYLTHIO)- (CAS: 710960-70-6) in Chemical and Biomedical Applications

BENZALDEHYDE, 2-(PENTYLTHIO)- (CAS: 710960-70-6) is a sulfur-containing aromatic aldehyde that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by the presence of a pentylthio group at the ortho position of the benzaldehyde ring, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and a candidate for pharmacological investigations.

Recent studies have explored the synthetic utility of BENZALDEHYDE, 2-(PENTYLTHIO)- in the preparation of heterocyclic compounds, particularly thiazole and benzothiazole derivatives. These heterocycles are of great interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pentylthio group in the benzaldehyde scaffold has been shown to enhance the reactivity of the carbonyl carbon, facilitating nucleophilic addition reactions and enabling the construction of complex molecular architectures.

In the context of biomedical research, preliminary investigations have suggested that BENZALDEHYDE, 2-(PENTYLTHIO)- and its derivatives may exhibit modulatory effects on various biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported that structural analogs of this compound demonstrated promising activity against certain enzyme systems involved in inflammatory pathways. The researchers hypothesized that the sulfur moiety and the aldehyde functionality might play a crucial role in the observed biological effects, potentially through covalent interactions with target proteins.

The pharmacokinetic properties of BENZALDEHYDE, 2-(PENTYLTHIO)- derivatives have also been a subject of recent investigation. Computational studies have indicated that the lipophilic nature of the pentylthio group may influence the absorption and distribution characteristics of these compounds, potentially enhancing their bioavailability compared to simpler benzaldehyde derivatives. However, further in vivo studies are needed to fully characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this class of compounds.

From a synthetic chemistry perspective, recent advances in catalytic methods have enabled more efficient preparation of BENZALDEHYDE, 2-(PENTYLTHIO)- and its derivatives. A 2024 publication in Organic Letters described a novel palladium-catalyzed thioetherification approach that allows for the selective introduction of the pentylthio group onto the benzaldehyde scaffold under mild conditions. This methodological development has significantly improved the accessibility of this compound for research purposes.

Looking forward, the potential applications of BENZALDEHYDE, 2-(PENTYLTHIO)- appear promising but require further exploration. Current research directions include the development of more potent derivatives through structure-activity relationship studies, investigation of its mechanism of action at the molecular level, and evaluation of its therapeutic potential in disease models. The unique combination of chemical reactivity and potential biological activity makes this compound an interesting subject for interdisciplinary research at the chemistry-biology interface.